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Compound of Interest

Compound Name: (2-ethynylphenyl)methanol

CAS No.: 10602-08-1

Cat. No.: B087926

Get Quote

Technical Profile: (2-Ethynylphenyl)methanol
High-Purity Precursor for Isobenzofuran Generation & Heterocyclic Synthesis

Executive Summary
(2-Ethynylphenyl)methanol (CAS 10602-08-1) is a bifunctional aromatic intermediate

featuring an ortho-positioned alkyne and a hydroxymethyl group. Its primary utility in drug

discovery and materials science lies in its ability to serve as a latent precursor to

isobenzofuran, a highly reactive diene used in Diels-Alder cycloadditions to construct complex

polycyclic scaffolds (e.g., steroids, alkaloids). This guide details its physicochemical properties,

spectral characteristics, validated synthesis protocols, and reactivity profiles.

Chemical Identity & Structural Characterization[1][2]
[3]
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Parameter Data

IUPAC Name (2-Ethynylphenyl)methanol

Common Synonyms
2-Ethynylbenzyl alcohol; o-Ethynylbenzyl

alcohol

CAS Registry Number 10602-08-1

Molecular Formula C₉H₈O

Molecular Weight 132.16 g/mol

SMILES C#Cc1ccccc1CO

InChI Key ZKCWIJQOZHADEM-UHFFFAOYSA-N

Structure Description

1,2-disubstituted benzene ring containing a

terminal ethynyl group (-C≡CH) and a

hydroxymethyl group (-CH₂OH).[1][2]

Physical & Thermodynamic Properties
The following data represents the standard physicochemical profile for high-purity (>95%)

samples.
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Property Value / Range Notes

Physical State Solid (Crystalline powder)
Can appear as a supercooled

liquid if impure.

Appearance White to pale yellow
Darkens upon oxidation or

polymerization.

Melting Point 66 – 70 °C
Sharp melting point indicates

high purity.

Boiling Point 254 °C (at 760 mmHg)
Predicted value; typically

sublimes or degrades.

Density 1.1 ± 0.1 g/cm³ Predicted.[3]

Flash Point 117.7 ± 15.6 °C Combustible solid.

Solubility
Soluble in MeOH, EtOH,

DMSO, CH₂Cl₂, EtOAc.

Sparingly soluble in water;

lipophilic (LogP ~1.2).

pKa ~14.8 (Alcoholic -OH)
Weakly acidic alkyne proton

(pKa ~25).

Spectral Characterization
Accurate identification requires analysis of the distinct alkyne and alcohol signatures.

Infrared Spectroscopy (IR)
O-H Stretch: Broad band at 3200–3400 cm⁻¹ (Intermolecular H-bonding).

C≡C Stretch: Weak to medium absorption at ~2100–2120 cm⁻¹ (Characteristic of terminal

alkynes).

≡C-H Stretch: Sharp peak at ~3280–3300 cm⁻¹.

Nuclear Magnetic Resonance (¹H NMR, CDCl₃, 400 MHz)
Aromatic Protons (4H): Multiplet region at δ 7.20 – 7.55 ppm. The proton ortho to the alkyne

is typically deshielded.
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Benzylic Protons (-CH₂-): Singlet (or doublet if coupled to OH) at δ 4.75 – 4.85 ppm.

Alkyne Proton (≡C-H): Singlet at δ 3.30 – 3.45 ppm.

Hydroxyl Proton (-OH): Broad singlet at δ 2.0 – 3.0 ppm (Concentration dependent).

Synthesis & Manufacturing Protocol
The industrial standard for synthesizing (2-ethynylphenyl)methanol is the Sonogashira Cross-

Coupling reaction, utilizing 2-iodobenzyl alcohol or 2-bromobenzyl alcohol.

Protocol: Sonogashira Coupling from 2-Iodobenzyl
Alcohol
Rationale: The use of trimethylsilylacetylene (TMS-acetylene) prevents homocoupling of the

alkyne and allows for controlled deprotection.

Step 1: Coupling

Reagents: 2-Iodobenzyl alcohol (1.0 eq), TMS-acetylene (1.2 eq), Pd(PPh₃)₂Cl₂ (2-5 mol%),

CuI (1-2 mol%).

Solvent/Base: Triethylamine (Et₃N) or Diethylamine (Et₂NH) in THF.

Conditions: Stir under inert atmosphere (Ar or N₂) at Room Temperature (RT) for 4–12 hours.

Workup: Filter off ammonium salts, concentrate, and purify via silica gel chromatography to

obtain the TMS-protected intermediate.

Step 2: Deprotection

Reagents: TMS-intermediate, K₂CO₃ (1.5 eq).

Solvent: Methanol (MeOH).

Conditions: Stir at RT for 1–2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b087926/docs?utm_src=pdf-body#2-ethynylphenyl-methanol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Aqueous workup followed by recrystallization (Hexanes/EtOAc) or column

chromatography.

Synthesis Workflow Diagram
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Figure 1: Two-step synthesis via Sonogashira coupling and base-mediated deprotection.

Reactivity Profile & Applications
The strategic value of (2-ethynylphenyl)methanol lies in its ability to undergo

cycloisomerization.

Isobenzofuran Generation
Upon treatment with base (e.g., KOtBu) or transition metal catalysts (Au, Pt, Ru), the

compound cyclizes to form isobenzofuran. Isobenzofuran is an extremely reactive diene that

cannot be isolated but can be trapped in situ by dienophiles (e.g., maleic anhydride, quinones)

to form polycyclic adducts.

Key Application:

Drug Development: Synthesis of anthracycline antibiotics and lignan natural products.

Materials Science: Precursor for acenes and organic semiconductors.

Reactivity Pathway Diagram
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Figure 2: Generation of transient isobenzofuran and subsequent trapping via Diels-Alder

reaction.

Safety & Handling (GHS Classification)
Signal Word:DANGER

Hazard Code Statement Precautionary Measures

H302 Harmful if swallowed.
Wash hands thoroughly after

handling.

H319 Causes serious eye irritation.
Wear eye protection/face

shield.[4]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Avoid breathing dust/fume.

Use in a fume hood.

Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Protect from light to

prevent polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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